Cas no 2228591-74-8 (tert-butyl N-{5-1-(aminomethyl)-2,2-difluorocyclopropyl-2-hydroxyphenyl}carbamate)

• Product Name: tert-butyl N-{5-1-(aminomethyl)-2,2-difluorocyclopropyl-2-hydroxyphenyl}carbamate
• CAS No: 2228591-74-8
• MF: C₁₅H₂₀F₂N₂O₃
• MW: 314.327711105347
• CID: 5758916
• PubChem ID: 165622256
• Update Time: 2025-05-23

tert-butyl N-{5-1-(aminomethyl)-2,2-difluorocyclopropyl-2-hydroxyphenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{5-[1-(aminomethyl)-2,2-difluorocyclopropyl]-2-hydroxyphenyl}carbamate
• EN300-1873048
• 2228591-74-8
• tert-butyl N-{5-1-(aminomethyl)-2,2-difluorocyclopropyl-2-hydroxyphenyl}carbamate

• Inchi： 1S/C15H20F2N2O3/c1-13(2,3)22-12(21)19-10-6-9(4-5-11(10)20)14(8-18)7-15(14,16)17/h4-6,20H,7-8,18H2,1-3H3,(H,19,21)
• InChI Key： WWHRBPZDUMINAY-UHFFFAOYSA-N
• SMILES： FC1(CC1(C1C=CC(=C(C=1)NC(=O)OC(C)(C)C)O)CN)F

Computed Properties

• Exact Mass: 314.14419883g/mol
• Monoisotopic Mass: 314.14419883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 439
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 84.6Ų

Additional information on tert-butyl N-{5-1-(aminomethyl)-2,2-difluorocyclopropyl-2-hydroxyphenyl}carbamate

Introduction to tert-butyl N-{5-1-(aminomethyl)-2,2-difluorocyclopropyl-2-hydroxyphenyl}carbamate (CAS No. 2228591-74-8)

Tert-butyl N-{5-1-(aminomethyl)-2,2-difluorocyclopropyl-2-hydroxyphenyl}carbamate (CAS No. 2228591-74-8) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a tert-butyl carbamate group, a 2,2-difluorocyclopropyl moiety, and a hydroxyphenyl substituent. These structural elements contribute to its potential therapeutic applications and have been the focus of several recent studies.

The tert-butyl carbamate group is a common protecting group in organic synthesis, known for its stability under various reaction conditions. It can be easily removed using acidic or enzymatic methods, making it an ideal choice for the synthesis of complex molecules. In the context of tert-butyl N-{5-1-(aminomethyl)-2,2-difluorocyclopropyl-2-hydroxyphenyl}carbamate, this group plays a crucial role in modulating the compound's reactivity and stability.

The 2,2-difluorocyclopropyl moiety is another key structural feature of this compound. Fluorine atoms are known to enhance the lipophilicity and metabolic stability of molecules, which can be beneficial in drug design. The cyclopropyl ring adds rigidity to the molecule, potentially influencing its binding properties and selectivity towards specific biological targets. Recent studies have shown that compounds containing this moiety exhibit improved pharmacokinetic properties and reduced toxicity.

The hydroxyphenyl substituent is a versatile functional group that can participate in hydrogen bonding and π-stacking interactions. These interactions are crucial for the compound's ability to bind to specific receptors or enzymes. The presence of a hydroxyl group also confers polarity to the molecule, which can affect its solubility and distribution in biological systems.

In terms of its potential therapeutic applications, tert-butyl N-{5-1-(aminomethyl)-2,2-difluorocyclopropyl-2-hydroxyphenyl}carbamate has been investigated for its activity against various diseases. One area of particular interest is its potential as an antiviral agent. Recent research has shown that compounds with similar structures exhibit potent antiviral activity against a range of viruses, including influenza and HIV. The unique combination of structural elements in this compound may enhance its ability to inhibit viral replication and reduce viral load.

Another promising application of tert-butyl N-{5-1-(aminomethyl)-2,2-difluorocyclopropyl-2-hydroxyphenyl}carbamate is in the treatment of neurological disorders. Studies have indicated that compounds with similar structural features can modulate neurotransmitter systems and have neuroprotective effects. This makes them potential candidates for the treatment of conditions such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic properties of tert-butyl N-{5-1-(aminomethyl)-2,2-difluorocyclopropyl-2-hydroxyphenyl}carbamate have also been extensively studied. Preclinical data suggest that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It exhibits good oral bioavailability and a long half-life, which are desirable characteristics for a drug candidate. Additionally, it has shown low toxicity in animal models, further supporting its potential for clinical development.

In conclusion, tert-butyl N-{5-1-(aminomethyl)-2,2-difluorocyclopropyl-2-hydroxyphenyl}carbamate (CAS No. 2228591-74-8) is a promising compound with a unique combination of structural features that make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences. Its potential applications in antiviral therapy and the treatment of neurological disorders highlight its significance in these fields. Ongoing studies are expected to provide more insights into its mechanisms of action and therapeutic potential.